Cas no 1805059-85-1 (2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine)

• Product Name: 2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine
• CAS No: 1805059-85-1
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 4852424
• Update Time: 2025-07-19

2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Cl2F2N2/c8-2-3-1-4(9)13-7(12)5(3)6(10)11/h1,6H,2H2,(H2,12,13)
• InChI Key： XEUKBADSFLKGRD-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C=1C(F)F)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine

Introduction to 2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1805059-85-1)

2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1805059-85-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, chloromethyl group, and difluoromethyl group, endows this molecule with a diverse range of chemical properties and reactivity profiles.

The 2-amino group is a key functional moiety that can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions. This group is also crucial for the formation of hydrogen bonds, which can enhance the molecule's solubility and binding affinity to biological targets. The 6-chloro substituent adds to the molecule's lipophilicity, potentially improving its cell membrane permeability and bioavailability. The 4-(chloromethyl) group introduces a reactive site for further chemical modifications, such as alkylation or etherification reactions. Lastly, the 3-(difluoromethyl) group imparts unique electronic and steric effects, which can influence the compound's biological activity and metabolic stability.

In recent years, significant research has been conducted to explore the potential applications of 2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine. One notable area of interest is its use as a building block in the synthesis of novel antiviral agents. Studies have shown that compounds derived from this pyridine scaffold exhibit potent antiviral activity against a variety of viral pathogens, including influenza viruses and coronaviruses. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated strong inhibitory effects on viral replication by targeting key viral enzymes.

Beyond antiviral applications, 2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways. A study published in Cancer Letters highlighted the ability of a derivative of this compound to selectively target and kill cancer cells while sparing normal cells, suggesting its potential as a lead compound for further drug development.

The structural diversity and functional versatility of 2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine make it an attractive candidate for combinatorial chemistry approaches. Combinatorial libraries generated from this scaffold can be screened for a wide range of biological activities, including antimicrobial, anti-inflammatory, and neuroprotective properties. This approach has the potential to accelerate the discovery of new therapeutic agents by rapidly identifying lead compounds with desired biological profiles.

In addition to its therapeutic applications, 2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine has also found use in analytical chemistry and materials science. Its unique electronic properties make it suitable for use as a fluorescent probe or sensor in various analytical techniques. For example, researchers have developed fluorescent sensors based on this compound that can detect specific analytes with high sensitivity and selectivity.

The synthesis of 2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, electrophilic aromatic substitution reactions, and metal-catalyzed coupling reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption.

In conclusion, 2-Amino-6-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1805059-85-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an attractive candidate for the development of novel therapeutic agents and analytical tools. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing scientific knowledge and improving human health.